Cas no 176199-51-2 (Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate)

• Product Name: Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate
• CAS No: 176199-51-2
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5969687
• PubChem ID: 72810380
• Update Time: 2025-05-20

Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID501139075
• 176199-51-2
• EN300-6729949
• Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate

• Inchi： 1S/C11H14N2O4/c1-2-17-8(14)6-5-3-4-11(7(5)6)9(15)12-10(16)13-11/h5-7H,2-4H2,1H3,(H2,12,13,15,16)
• InChI Key： DOMXPWHMRGUFMM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2CCC3(C(NC(N3)=O)=O)C21)=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.5Ų

Additional information on Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate

Recent Advances in the Study of Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate (CAS: 176199-51-2)

Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate (CAS: 176199-51-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of therapeutics targeting inflammatory and neurodegenerative diseases. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound's spirocyclic imidazolidine core has been identified as a privileged scaffold in drug discovery due to its ability to mimic natural pharmacophores and interact with diverse biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate exhibit potent inhibitory activity against pro-inflammatory cytokines, suggesting its potential as a lead compound for anti-inflammatory drug development. The study utilized molecular docking simulations to elucidate the compound's binding interactions with key inflammatory mediators.

In terms of synthetic methodology, recent advancements have been made in the efficient production of this compound. A 2024 report in Organic Letters described a novel catalytic asymmetric synthesis approach that significantly improves the yield and enantiomeric purity of Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate. This breakthrough addresses previous challenges in the stereoselective synthesis of this complex spirocyclic system, opening new possibilities for structure-activity relationship studies.

Pharmacokinetic studies conducted in 2023 have provided valuable insights into the compound's metabolic stability and bioavailability. Research published in Drug Metabolism and Disposition revealed that Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate demonstrates favorable metabolic properties in preclinical models, with good oral absorption and moderate plasma protein binding. These findings support its potential as a viable drug candidate for further development.

Emerging research has also explored the compound's neuroprotective properties. A recent study in ACS Chemical Neuroscience demonstrated that derivatives of Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate can modulate glutamate receptor activity and reduce oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study employed advanced electrophysiological techniques and live-cell imaging to characterize these effects.

From a structural perspective, computational chemistry studies have provided deeper understanding of the compound's conformational flexibility and its implications for biological activity. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2024) have mapped the compound's low-energy conformations and identified key structural features responsible for its target binding specificity.

In conclusion, Ethyl 2',5'-dioxospiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylate (176199-51-2) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. The recent advances in its synthesis, biological evaluation, and structural characterization have positioned this compound as an important focus for future drug discovery efforts. Further research is needed to fully explore its therapeutic applications and optimize its pharmacological properties for clinical development.